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Compound of Interest

Compound Name: 2-Amino-4-nitrobenzoic acid

Cat. No.: B145930 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of 2-Amino-4-nitrobenzoic acid, a

pivotal chemical intermediate in the synthesis of pharmaceuticals and dyes. This document

outlines its fundamental chemical properties, detailed experimental protocols for its use and

analysis, and a visual representation of a key synthetic application.

Core Chemical Properties
2-Amino-4-nitrobenzoic acid, also known as 4-nitroanthranilic acid, is an aromatic compound

containing an amino, a nitro, and a carboxylic acid functional group.[1] These groups confer

versatile reactivity, making it a valuable starting material in organic synthesis.
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Property Value Reference

Molecular Formula C₇H₆N₂O₄ [1][2][3]

Molecular Weight 182.13 g/mol [1][2]

CAS Number 619-17-0 [1]

Appearance Orange powder [1]

Melting Point 267-274 °C [1]

Purity ≥ 98% (Assay by Titration) [1]

IUPAC Name 2-amino-4-nitrobenzoic acid [3]

Applications in Research and Development
2-Amino-4-nitrobenzoic acid is a key building block in various scientific fields:

Pharmaceutical Development: It serves as a crucial intermediate in the synthesis of a range

of pharmaceutical agents, including anti-inflammatory and analgesic drugs.[1] A notable

application is in the production of chemotherapeutics, such as 2-hydroxy-4-aminobenzoic

acid, where it is a key starting material.

Dyes and Pigments: The compound is utilized in the manufacturing of azo dyes, which are

valued for their vibrant colors and stability in textiles and food coloring.[1]

Analytical Chemistry: It can be employed as a reagent in analytical techniques like UV-Vis

spectroscopy for the detection and quantification of other substances.[1]

Biochemical Research: It acts as a tool for studying enzyme activities and protein

interactions.[1]

Material Science: This chemical is involved in formulating polymers and resins to enhance

their material properties.[1]

Experimental Protocols

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 7 Tech Support

https://www.chemimpex.com/products/21233
https://www.fishersci.ca/shop/products/2-amino-4-nitrobenzoic-acid-97-thermo-scientific-1/p-7056082
https://www.sigmaaldrich.com/US/en/product/ambeedinc/ambh2d6ec5c6?context=bbe
https://www.chemimpex.com/products/21233
https://www.fishersci.ca/shop/products/2-amino-4-nitrobenzoic-acid-97-thermo-scientific-1/p-7056082
https://www.chemimpex.com/products/21233
https://www.chemimpex.com/products/21233
https://www.chemimpex.com/products/21233
https://www.chemimpex.com/products/21233
https://www.sigmaaldrich.com/US/en/product/ambeedinc/ambh2d6ec5c6?context=bbe
https://www.benchchem.com/product/b145930?utm_src=pdf-body
https://www.chemimpex.com/products/21233
https://www.chemimpex.com/products/21233
https://www.chemimpex.com/products/21233
https://www.chemimpex.com/products/21233
https://www.chemimpex.com/products/21233
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b145930?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


The following are representative experimental protocols for the synthesis and analysis involving

2-Amino-4-nitrobenzoic acid. These are generalized methods and may require optimization

for specific laboratory conditions.

1. Synthesis of 2-Hydroxy-4-nitrobenzoic Acid via Diazotization

This protocol describes the conversion of 2-amino-4-nitrobenzoic acid to 2-hydroxy-4-

nitrobenzoic acid, a precursor for certain chemotherapeutic agents. The process involves

diazotization of the amino group followed by hydrolysis.

Materials:

2-amino-4-nitrobenzoic acid

Concentrated sulfuric acid

Sodium nitrite

Copper sulfate

Deionized water

Procedure:

Dissolve 2-amino-4-nitrobenzoic acid in concentrated sulfuric acid under cooling.

Add finely powdered sodium nitrite in portions to the solution while maintaining a low

temperature to form the diazonium salt.

Continue agitation for approximately 1.5 hours.

Pour the resulting solution into a warm copper sulfate solution (approximately 80°C). The

temperature will increase as the diazo compound decomposes.

After the reaction, cool the mixture to allow for crystallization of the product.

Filter the crystallized 2-hydroxy-4-nitrobenzoic acid, wash with water, and recrystallize to

achieve a pure product.
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2. Analytical Quantification by High-Performance Liquid Chromatography (HPLC)

This protocol provides a general framework for the quantitative analysis of nitrated benzoic acid

derivatives, which can be adapted for 2-Amino-4-nitrobenzoic acid.

Instrumentation and Conditions:

HPLC System: An HPLC system equipped with a UV detector and a C18 column (e.g.,

250 x 4.6 mm, 5 µm).

Mobile Phase: A suitable mixture of a buffer (e.g., phosphate buffer) and an organic

solvent (e.g., acetonitrile), run in a gradient or isocratic mode.

Detection Wavelength: Determined by the UV absorbance maximum of 2-Amino-4-
nitrobenzoic acid.

Flow Rate: Typically around 1.0 mL/min.

Injection Volume: Typically 10-20 µL.

Preparation of Solutions:

Standard Stock Solution: Accurately weigh a known amount of pure 2-Amino-4-
nitrobenzoic acid and dissolve it in a suitable solvent (e.g., a mixture of acetonitrile and

water) to prepare a stock solution of known concentration.

Calibration Standards: Prepare a series of calibration standards by diluting the stock

solution with the mobile phase to cover the expected concentration range of the samples.

Sample Preparation: Dissolve the sample containing 2-Amino-4-nitrobenzoic acid in the

mobile phase to achieve a concentration within the calibration range.

Analytical Procedure:

Inject the calibration standards into the HPLC system and record the peak areas.

Construct a calibration curve by plotting the peak area versus the concentration of the

standards.
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Inject the sample solutions and determine the peak areas for 2-Amino-4-nitrobenzoic
acid.

Calculate the concentration of 2-Amino-4-nitrobenzoic acid in the samples using the

calibration curve.

Visualized Synthetic Pathway
The following diagram illustrates the logical workflow for the synthesis of 2-hydroxy-4-

nitrobenzoic acid from 2-amino-4-nitrobenzoic acid.
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Click to download full resolution via product page

Caption: Synthetic pathway from 2-Amino-4-nitrobenzoic acid.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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